N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(4-nitrophenyl)ethylidene]amino] 2-(2-bromo-4-ethylphenoxy)acetate
• InChI: InChI=1S/C18H18BrN3O5/c1-2-12-5-8-16(15(19)9-12)26-11-18(23)27-21-17(20)10-13-3-6-14(7-4-13)22(24)25/h3-9H,2,10-11H2,1H3,(H2,20,21)
• InChI Key: GKRMSSKBVWXXPE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OCC(=O)ON=C(CC2=CC=C(C=C2)[N+](=O)[O-])N)Br
• Isomeric SMILES: CCC1=CC(=C(C=C1)OCC(=O)O/N=C(/CC2=CC=C(C=C2)[N+](=O)[O-])\N)Br
• Molecular Formula: C18H18BrN3O5
• Molecular Weight: 436.3 g/mol

Description

N-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide, also known as NEPAN, is a chemical compound that has gained significant attention in the field of scientific research. NEPAN belongs to the class of imidamide compounds and has been found to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide is not fully understood. However, it has been proposed that N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide may exert its biological activities by inhibiting specific enzymes or proteins involved in disease progression.
Biochemical and Physiological Effects:
N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and inhibit bacterial growth. N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide has also been found to exhibit neuroprotective effects and may have potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide has several advantages for lab experiments. It is relatively easy to synthesize and has been found to exhibit potent biological activities at low concentrations. However, N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide has some limitations, including its limited solubility in water and its potential toxicity at higher concentrations.

Future Directions

There are several future directions for the study of N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide. Further studies are needed to fully understand the mechanism of action of N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide and its potential use in the treatment of various diseases. Additionally, studies are needed to optimize the synthesis of N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide and to develop more efficient methods for its delivery in vivo. Finally, studies are needed to investigate the potential use of N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide in combination with other drugs for enhanced therapeutic effects.
In conclusion, N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide is a promising chemical compound that has gained significant attention in the field of scientific research. Its potential use in the treatment of various diseases and its potent biological activities make it an attractive target for further study.

Synthesis Methods

The synthesis of N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide involves the reaction of 2-bromo-4-ethylphenol with ethyl chloroformate to form 2-bromo-4-ethylphenoxy acetyl chloride. This intermediate is then reacted with 4-nitroaniline to form N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide.

Scientific Research Applications

N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide has been extensively studied for its potential use in the treatment of various diseases. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-bacterial activities. N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide has also been studied for its potential use as an anti-tuberculosis agent.